Cas no 199296-22-5 (1(2H)-Pyrazineaceticacid,3-amino-6-methyl-2-oxo-(9CI))

1(2H)-Pyrazineaceticacid,3-amino-6-methyl-2-oxo-(9CI) structure
199296-22-5 structure
Product Name:1(2H)-Pyrazineaceticacid,3-amino-6-methyl-2-oxo-(9CI)
CAS No:199296-22-5
MF:C7H9N3O3
MW:183.164661169052
CID:908662
PubChem ID:22008747
Update Time:2025-04-19

1(2H)-Pyrazineaceticacid,3-amino-6-methyl-2-oxo-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Pyrazineaceticacid,3-amino-6-methyl-2-oxo-(9CI)
    • 2-(3-amino-6-methyl-2-oxopyrazin-1-yl)acetic acid
    • 2-[(5-NITRO-2-PYRIDYL)AMINO]ETHANOL
    • 3-Amino-6-methyl-1-carboxymethylpyrazinone
    • (3-AMINO-6-METHYL-2-OXOPYRAZIN-1(2H)-YL)ACETIC ACID
    • DTXSID50621446
    • IUGXVVRUJHMWQK-UHFFFAOYSA-N
    • 2-(3-Amino-6-methyl-2-oxopyrazin-1(2H)-yl)acetic acid
    • DB-217925
    • 199296-22-5
    • SCHEMBL7404995
    • 2-(3-Amino-6-methyl-2-oxopyrazin-1(2H)-yl)aceticacid
    • 3-Amino-6-methyl-2-oxo-1(2h)-pyrazineacetic acid
    • Inchi: 1S/C7H9N3O3/c1-4-2-9-6(8)7(13)10(4)3-5(11)12/h2H,3H2,1H3,(H2,8,9)(H,11,12)
    • InChI Key: IUGXVVRUJHMWQK-UHFFFAOYSA-N
    • SMILES: O=C1C(N)=NC=C(C)N1CC(=O)O

Computed Properties

  • Exact Mass: 183.06400
  • Monoisotopic Mass: 183.06439116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: -1.1
  • Topological Polar Surface Area: 96Ų

Experimental Properties

  • PSA: 98.21000
  • LogP: -0.20030
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